Cas no 261356-89-2 (Pentanoyl chloride, 4-methyl-3-(1-methylethyl)-)

• Product Name: Pentanoyl chloride, 4-methyl-3-(1-methylethyl)-
• CAS No: 261356-89-2
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 1430122
• Update Time: 2024-08-15

Pentanoyl chloride, 4-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 4-methyl-3-(1-methylethyl)-
• 3-isopropyl-4-methylpentanoyl chloride

• Inchi： 1S/C9H17ClO/c1-6(2)8(7(3)4)5-9(10)11/h6-8H,5H2,1-4H3
• InChI Key： VFANYEOVAHEGDW-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)CC(C(C)C)C(C)C

Computed Properties

• Exact Mass: 176.09691

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 187.2±8.0 °C(Predicted)
• PSA: 17.07